ABT-518
ABT-518
ABT-518 is an inhibitor of matrix metalloproteinases, which are associated with tumor growth and development of metastasis.
Brand Name:
Vulcanchem
CAS No.:
286845-00-9
VCID:
VC0549035
InChI:
InChI=1S/C21H22F3NO8S/c1-20(2)30-11-19(33-20)18(25(27)13-26)12-34(28,29)17-9-7-15(8-10-17)31-14-3-5-16(6-4-14)32-21(22,23)24/h3-10,13,18-19,27H,11-12H2,1-2H3/t18-,19-/m1/s1
SMILES:
CC1(OCC(O1)C(CS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C
Molecular Formula:
C21H22F3NO8S
Molecular Weight:
505.5 g/mol
ABT-518
CAS No.: 286845-00-9
Cat. No.: VC0549035
Molecular Formula: C21H22F3NO8S
Molecular Weight: 505.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | ABT-518 is an inhibitor of matrix metalloproteinases, which are associated with tumor growth and development of metastasis. |
|---|---|
| CAS No. | 286845-00-9 |
| Molecular Formula | C21H22F3NO8S |
| Molecular Weight | 505.5 g/mol |
| IUPAC Name | N-[(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-[4-[4-(trifluoromethoxy)phenoxy]phenyl]sulfonylethyl]-N-hydroxyformamide |
| Standard InChI | InChI=1S/C21H22F3NO8S/c1-20(2)30-11-19(33-20)18(25(27)13-26)12-34(28,29)17-9-7-15(8-10-17)31-14-3-5-16(6-4-14)32-21(22,23)24/h3-10,13,18-19,27H,11-12H2,1-2H3/t18-,19-/m1/s1 |
| Standard InChI Key | IVPPTWCRAFCOFJ-RTBURBONSA-N |
| Isomeric SMILES | CC1(OC[C@@H](O1)[C@@H](CS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C |
| SMILES | CC1(OCC(O1)C(CS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C |
| Canonical SMILES | CC1(OCC(O1)C(CS(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F)N(C=O)O)C |
| Appearance | Solid powder |
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